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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for designing a flyback converter using the

FAN7602 green current mode PWM controller. The content is tailored for a technical audience

and includes comprehensive experimental protocols for design validation.

Introduction to the FAN7602 Flyback Converter
The FAN7602 is a green current mode PWM controller designed for offline adapter

applications, auxiliary power supplies, and other low-power applications.[1][2][3][4] Its features,

such as a fixed 65kHz operating frequency with frequency modulation, internal high-voltage

start-up switch, and burst mode operation, contribute to reduced standby power consumption

and improved EMI performance.[1][5][6] This document outlines the systematic design and

validation of a flyback converter based on the FAN7602.

A flyback converter is a popular choice for low to mid-power applications (up to 150W) due to

its simplicity, cost-effectiveness, and ability to provide input-output isolation and multiple

outputs.[7][8] The basic topology consists of a coupled inductor (flyback transformer) that
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stores energy from the input when the primary switch is on and transfers it to the output when

the switch is off.[7]

Design Specifications and Component Selection
This section details the design process for a flyback converter, starting with the initial

specifications and moving through the selection of each critical component.

Initial Design Parameters
The first step is to define the key operational parameters of the converter. These parameters

will dictate the subsequent component calculations.

Parameter Symbol Value Unit

Input Voltage Range Vin 85 - 265 VAC

Nominal Output

Voltage
Vout 12 V

Maximum Output

Current
Iout_max 2 A

Switching Frequency f_sw 65 kHz

Estimated Efficiency η 85 %

Flyback Converter Design Flow
The design process follows a logical sequence to ensure all component values are correctly

determined based on the initial specifications.
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Define Input/Output
Specifications

Calculate Maximum
Duty Cycle (Dmax)

Determine Transformer
Turns Ratio (N)

Calculate Primary
Inductance (Lp)

Calculate Peak and
RMS Currents

Select MOSFET and
Output Diode

Select Input and
Output Capacitors

Design Snubber
Circuit

Design Feedback
Circuit
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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